2-Amino-4,5-dimethoxybenzoic acid
Overview
Description
“2-Amino-4,5-dimethoxybenzoic acid” is a chemical compound with the molecular formula C9H11NO4 . It is also known as 4,5-Dimethoxyanthranilic Acid and 6-Aminoveratric Acid . This compound is a potent antitumor agent that inhibits the growth of tumor cells .
Molecular Structure Analysis
The molecular weight of “2-Amino-4,5-dimethoxybenzoic acid” is 197.19 . The molecular structure can be represented by the SMILES string COC1=CC(N)=C(C=C1OC)C(O)=O .
Chemical Reactions Analysis
“2-Amino-4,5-dimethoxybenzoic acid” can be used as an indicator for gravimetric analysis because it reacts with diazonium salts and produces a colored product . It is also reactive and may be used in Suzuki coupling reactions .
Physical And Chemical Properties Analysis
“2-Amino-4,5-dimethoxybenzoic acid” is a solid at 20°C . It is soluble in methanol and water . The compound has a melting point of 169-173°C (dec.) (lit.) .
Scientific Research Applications
Organic Synthesis
2-Amino-4,5-dimethoxybenzoic acid is an important raw material and intermediate used in organic synthesis . It can be used to synthesize a wide range of organic compounds due to its amino and carboxylic acid functional groups.
Pharmaceuticals
This compound is used in the pharmaceutical industry . The presence of both amino and carboxylic acid groups makes it a versatile intermediate in the synthesis of various pharmaceutical drugs.
Agrochemicals
2-Amino-4,5-dimethoxybenzoic acid is also used in the production of agrochemicals . It can be used to synthesize various pesticides and other agrochemical products.
Dyestuff
This compound is used in the dyestuff industry . The presence of amino groups makes it a potential intermediate in the synthesis of azo dyes and other colorants.
Peptide Synthesis
The compound can be used in peptide synthesis . The amino group can react with carboxylic acids or acid derivatives to form peptides.
Real-Time PCR
It’s also used in Real-Time PCR applications . However, the specific role it plays in this process is not detailed in the sources.
Mechanism of Action
Target of Action
It’s known that the compound can cause skin irritation and serious eye irritation, and it has specific target organ toxicity, affecting the respiratory system .
Biochemical Pathways
It’s known that the compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Result of Action
It’s known that the compound can cause skin and eye irritation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-4,5-dimethoxybenzoic acid. For instance, the compound is stable under normal temperature but can react with bases and oxidizing agents . It’s soluble in methanol and water, which can affect its distribution and action . Moreover, it should be stored in a dry, cool, and well-ventilated place to maintain its stability .
Safety and Hazards
“2-Amino-4,5-dimethoxybenzoic acid” is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Category 3) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/eye protection/face protection .
Future Directions
properties
IUPAC Name |
2-amino-4,5-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVAVGOPTDJYOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)O)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90205087 |
Source
|
| Record name | 4,5-Dimethoxyanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90205087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5-dimethoxybenzoic acid | |
CAS RN |
5653-40-7 |
Source
|
| Record name | 2-Amino-4,5-dimethoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5653-40-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-Dimethoxyanthranilic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005653407 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,5-Dimethoxyanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90205087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-dimethoxyanthranilic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.633 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 2-amino-4,5-dimethoxybenzoic acid in scientific research?
A1: 2-Amino-4,5-dimethoxybenzoic acid serves as a crucial starting material for synthesizing more complex molecules. Its structure, particularly the presence of reactive amino and carboxylic acid groups, makes it ideal for building heterocyclic compounds like quinazolines. [, , ] These quinazoline derivatives are of significant interest due to their potential biological activities, including anticancer properties. [, ]
Q2: Are there any established synthetic routes for 2-amino-4,5-dimethoxybenzoic acid?
A3: Yes, a common approach involves a three-step synthesis starting from 3,4-dimethoxybenzaldehyde. [] The process includes nitration, oxidation, and reduction reactions to yield the desired 2-amino-4,5-dimethoxybenzoic acid. [] This method has been successfully employed and the final product characterized using spectroscopic techniques like IR and MS, as well as elemental analysis. []
Q3: Beyond its use in synthesizing potential drugs, are there other applications for 2-amino-4,5-dimethoxybenzoic acid?
A4: Yes, 2-amino-4,5-dimethoxybenzoic acid is utilized in carbohydrate analysis. [] It serves as a derivatizing agent for N-linked glycans, [] facilitating their detection and structural analysis via mass spectrometry. [] This derivatization aids in understanding the structure and function of complex carbohydrates in biological systems.
Q4: What is the structure of 2-amino-4,5-dimethoxybenzoic acid and how is it characterized?
A5: 2-Amino-4,5-dimethoxybenzoic acid is a substituted benzoic acid derivative. Its structure consists of a benzene ring with a carboxylic acid group (-COOH) at position 1, an amino group (-NH2) at position 2, and methoxy groups (-OCH3) at positions 4 and 5. [, ] Confirmation of its structure typically involves techniques like Infrared Spectroscopy (IR), Mass Spectrometry (MS), and elemental analysis. []
Q5: Are there any known structure-activity relationship (SAR) studies for derivatives of 2-amino-4,5-dimethoxybenzoic acid?
A6: While extensive SAR data might not be available for all derivatives, some studies have explored the impact of structural modifications on biological activity. For example, research on quinazoline derivatives synthesized from 2-amino-4,5-dimethoxybenzoic acid has shown that specific substitutions on the quinazoline ring can significantly affect their anticancer activity against specific cancer cell lines. [, ]
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